Cas no 106660-90-6 (Butanoic acid, 2-bromo-2-ethyl-3-methyl-)

• Product Name: Butanoic acid, 2-bromo-2-ethyl-3-methyl-
• CAS No: 106660-90-6
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 1176034
• Update Time: 2024-08-05

Butanoic acid, 2-bromo-2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-2-ethyl-3-methyl-

• Inchi： 1S/C7H13BrO2/c1-4-7(8,5(2)3)6(9)10/h5H,4H2,1-3H3,(H,9,10)
• InChI Key： KLHPLCDKVLIMOI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(CC)C(C)C

Computed Properties

• Exact Mass: 208.00989

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 250.5±13.0 °C(Predicted)
• PSA: 37.3
• pka: 2.96±0.20(Predicted)